Cas no 321744-25-6 (1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate)

1-tert-Butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate is a chiral piperidine derivative with a stereochemically defined (2R,4R) configuration. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The presence of both tert-butyl and methyl ester groups enhances its stability and reactivity, facilitating selective transformations. The hydroxyl group at the 4-position offers a handle for further functionalization, making it versatile for asymmetric synthesis. Its high enantiopurity ensures consistent performance in stereoselective reactions. This compound is commonly employed in the development of chiral catalysts, ligands, and complex molecular architectures, underscoring its utility in medicinal and synthetic chemistry.
1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate structure
321744-25-6 structure
Product Name:1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate
CAS No:321744-25-6
MF:C12H21NO5
MW:259.298844099045
MDL:MFCD12404985
CID:1005890
PubChem ID:7022358
Update Time:2025-10-29

1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,4R)-
    • 2-Methyl 1-(2-methyl-2-propanyl) (2R,4R)-4-hydroxy-1,2-piperidine dicarboxylate
    • (2R,4R)-methyl 1-(tert-butoxycarbonyl)-4-hydroxypiperidine-2-carboxylate
    • 1-acetyl-3-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
    • 1-tert-butyl 2-(ethoxycarbonyl)-1H-pyrrolo[2,3-b]pyridine-1,2-dicarboxylate
    • 1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate
    • 1-tert-butyl-1H-pyrazol-5-amine
    • AC1Q1MKR
    • CTK7E0232
    • pyrrolo[2,3-b]pyridine-1,2-dicarboxy
    • T6647429
    • (2R,4R)-N-Boc-4-Hydroxypiperidine-2-carboxylic acid methyl ester
    • (2R,4R)-1-tert-Butyl2-methyl4-hydroxypiperidine-1,2-dicarboxylate
    • (2)-Methyl (2R,4R)-1-boc-(4)-hydroxypiperidine-2-carboxylate
    • SCHEMBL7722108
    • (2R,4R)-1-tert-Butyl-2-methyl-4-hydroxypiperidine-1,2-dicarboxylate
    • DTXSID001142370
    • 1-(tert-butyl) 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate
    • 1-O-tert-butyl 2-O-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate
    • (2R,4R)-1-tert-Butyl 2-methyl 4-hydroxypiperidine-1,2-dicarboxylate
    • MFCD12404985
    • AKOS005256600
    • RNMVWSAJMIKMDY-RKDXNWHRSA-N
    • DB-179142
    • (2R,4R)-1-TERT-BUTYL-2-METHY-L4-HYDROXYPIPERIDINE-1,2-DICARBOXYLATE95%
    • (2R,4R)-1-Tert-butyl-2-methy-l4-hydroxypiperidine-1,2-dicarboxylate
    • P18684
    • tert-butyl (2R,4R)-2-methoxycarbonyl-4-hydroxypiperidine-1-carboxylate
    • CS-0183462
    • 1-(1,1-Dimethylethyl) 2-methyl (2R,4R)-4-hydroxy-1,2-piperidinedicarboxylate
    • 321744-25-6
    • PS-19587
    • MDL: MFCD12404985
    • Inchi: 1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-5-8(14)7-9(13)10(15)17-4/h8-9,14H,5-7H2,1-4H3/t8-,9-/m1/s1
    • InChI Key: RNMVWSAJMIKMDY-RKDXNWHRSA-N
    • SMILES: O[C@@H]1CCN(C(=O)OC(C)(C)C)[C@@H](C(=O)OC)C1

Computed Properties

  • Exact Mass: 259.14203
  • Monoisotopic Mass: 259.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • Density: 1.182
  • Boiling Point: 352.1±42.0 °C at 760 mmHg
  • Flash Point: 166.8±27.9 °C
  • PSA: 76.07
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate Security Information

1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate Pricemore >>

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Additional information on 1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate

Comprehensive Overview of 1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate (CAS No. 321744-25-6)

The compound 1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate (CAS No. 321744-25-6) is a chiral piperidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. The tert-butyl and methyl ester groups enhance its stability and reactivity, while the hydroxypiperidine core contributes to its versatility in drug design. Researchers and industries are increasingly interested in this compound due to its potential in creating enantioselective catalysts and chiral building blocks for APIs (Active Pharmaceutical Ingredients).

In recent years, the demand for chiral intermediates like 1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate has surged, driven by the growing focus on precision medicine and green chemistry. This compound aligns with the trend of minimizing synthetic steps and reducing waste, as highlighted in sustainable pharmaceutical manufacturing. Its CAS No. 321744-25-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in asymmetric synthesis and peptide modifications. Users often inquire about its solubility, storage conditions, and scalability, which are critical for industrial applications.

The stereochemical purity of (2R,4R)-4-hydroxypiperidine derivatives is a hot topic in medicinal chemistry, as it directly impacts the efficacy and safety of drug candidates. For instance, the 1-tert-butyl 2-methyl variant is explored in the synthesis of protease inhibitors and GPCR-targeted therapies. Its dicarboxylate functionality also enables facile derivatization, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and configuration.

From an SEO perspective, keywords such as "chiral piperidine synthesis", "CAS 321744-25-6 supplier", and "hydroxypiperidine derivatives" are highly searched, indicating commercial and academic interest. This compound’s role in high-throughput screening and fragment-based drug discovery further elevates its profile. Notably, its tert-butyl protection strategy is often compared to alternatives like Boc (tert-butoxycarbonyl) in peer-reviewed discussions, adding to its technical depth.

In conclusion, 1-tert-butyl 2-methyl (2R,4R)-4-hydroxypiperidine-1,2-dicarboxylate (CAS No. 321744-25-6) is a multifaceted compound bridging organic synthesis and drug development. Its optimized stereochemistry and functional groups cater to modern challenges in enantioselective catalysis and green synthesis, making it a staple in cutting-edge research. As the pharmaceutical industry leans toward personalized therapies, the importance of such high-purity intermediates will only grow.

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